Cas no 1881289-00-4 (4-(Benzyloxy)-3-chloro-5-fluorophenol)

• Product Name: 4-(Benzyloxy)-3-chloro-5-fluorophenol
• CAS No: 1881289-00-4
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• CID: 4626504
• Update Time: 2025-06-14

4-(Benzyloxy)-3-chloro-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3-chloro-5-fluorophenol
• 3-chloro-5-fluoro-4-phenylmethoxyphenol

• Inchi： 1S/C13H10ClFO2/c14-11-6-10(16)7-12(15)13(11)17-8-9-4-2-1-3-5-9/h1-7,16H,8H2
• InChI Key： HSAOFURKSGJYOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCC1C=CC=CC=1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5

Additional information on 4-(Benzyloxy)-3-chloro-5-fluorophenol

Comprehensive Overview of 4-(Benzyloxy)-3-chloro-5-fluorophenol (CAS No. 1881289-00-4): Properties, Applications, and Industry Insights

4-(Benzyloxy)-3-chloro-5-fluorophenol (CAS No. 1881289-00-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This halogenated phenol derivative combines a benzyloxy group with chloro and fluoro substituents, creating a versatile scaffold for molecular design. Its molecular formula C₁₃H₁₀ClFO₂ and molecular weight of 252.67 g/mol make it particularly valuable in medicinal chemistry, where researchers frequently search for "halogenated phenol building blocks" or "fluorinated pharmaceutical intermediates".

The compound's structure-activity relationship (SAR) has become a hot topic in drug discovery circles, especially with growing interest in "targeted kinase inhibitors" and "selective enzyme modulators". Its electron-withdrawing groups (chloro and fluoro) combined with the benzyl-protected phenol moiety offer unique electronic properties that influence binding affinity—a key consideration when researchers investigate "how to improve drug bioavailability" or "optimizing lead compounds". Recent patent literature suggests applications in developing treatments for metabolic disorders, aligning with trending searches about "next-generation diabetes medications".

From a synthetic chemistry perspective, 4-(Benzyloxy)-3-chloro-5-fluorophenol serves as a crucial intermediate in multi-step organic syntheses. Laboratory professionals often inquire about "benzyl ether deprotection methods" or "ortho-substituted phenol reactions", where this compound's stability under various conditions proves advantageous. The fluoro substituent at the 5-position enhances its utility in PET tracer development, connecting to popular queries about "medical imaging contrast agents". Analytical data shows characteristic ¹H NMR signals at δ 7.45-7.30 (m, 5H, benzyl), 6.85 (d, J=8.4 Hz, 1H), and 6.65 (d, J=12.0 Hz, 1H), valuable information for researchers comparing "fluorophenol NMR spectra".

Material science applications are emerging, particularly in designing specialty polymers with enhanced thermal stability. This aligns with industry searches for "high-performance polymer additives" and "flame-retardant precursors". The compound's lipophilicity (predicted logP ~3.2) makes it relevant to discussions about "blood-brain barrier penetration" in neurological drug development—a trending topic in neuroscience forums. Quality control specifications typically require ≥95% purity by HPLC, addressing common purchaser concerns about "pharma-grade chemical standards".

Environmental and regulatory aspects of 4-(Benzyloxy)-3-chloro-5-fluorophenol follow standard halogenated compound protocols, with increasing attention to "green chemistry alternatives" in synthetic routes. The benzyl protecting group allows for cleaner deprotection compared to other ethers, answering frequent queries about "reducing synthetic byproducts". Storage recommendations (2-8°C under inert atmosphere) reflect best practices for oxygen-sensitive compounds, a common concern in "chemical storage stability" discussions.

Future research directions likely involve exploring its catalytic applications and potential in metal-organic frameworks (MOFs), connecting to cutting-edge searches about "porous materials for gas storage". The compound's structure-property relationships continue to inspire computational chemistry studies, particularly in molecular docking simulations—addressing frequent questions about "in silico drug design tools". As synthetic methodologies advance, 1881289-00-4 remains a compelling case study in rational molecular design principles.